Cas no 147003-97-2 (Quinazoline,4-chloro-2-(chloromethyl)-6-fluoro-)

Quinazoline,4-chloro-2-(chloromethyl)-6-fluoro- structure
147003-97-2 structure
Product Name:Quinazoline,4-chloro-2-(chloromethyl)-6-fluoro-
CAS No:147003-97-2
MF:C9H5Cl2FN2
MW:231.05380320549
CID:105434
PubChem ID:20094119
Update Time:2025-04-18

Quinazoline,4-chloro-2-(chloromethyl)-6-fluoro- Chemical and Physical Properties

Names and Identifiers

    • Quinazoline,4-chloro-2-(chloromethyl)-6-fluoro-
    • 4-chloro-2-(chloromethyl)-6-fluoroquinazoline
    • QUINAZOLINE, 4-CHLORO-2-(CHLOROMETHYL)-6-FLUORO-
    • 4-chloro-2-chloromethyl-6-fluoroquinazoline
    • 147003-97-2
    • ANLNVUDMKOGLGM-UHFFFAOYSA-N
    • SCHEMBL3113631
    • Inchi: 1S/C9H5Cl2FN2/c10-4-8-13-7-2-1-5(12)3-6(7)9(11)14-8/h1-3H,4H2
    • InChI Key: ANLNVUDMKOGLGM-UHFFFAOYSA-N
    • SMILES: ClC1=C2C=C(C=CC2=NC(CCl)=N1)F

Computed Properties

  • Exact Mass: 229.98155
  • Monoisotopic Mass: 229.9813817g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 516
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.3
  • Topological Polar Surface Area: 25.8Ų

Experimental Properties

  • PSA: 25.78
Recommended suppliers
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.